Cas no 2418645-07-3 ((9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate
• CAS No: 2418645-07-3
• MF: C₂₅H₂₆N₂O₂S
• MW: 418.551145076752
• CID: 5676286
• PubChem ID: 165776107
• Update Time: 2025-10-28

(9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26630533
• 2418645-07-3
• (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl]-N-methylcarbamate
• (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate

• Inchi： 1S/C25H26N2O2S/c1-15-17(13-26)12-23(30)16(2)24(15)27(3)25(28)29-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-12,22,30H,13-14,26H2,1-3H3
• InChI Key： XHEZAMPRRIXLGW-UHFFFAOYSA-N
• SMILES： SC1C=C(CN)C(C)=C(C=1C)N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 418.17149925g/mol
• Monoisotopic Mass: 418.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 56.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate

(9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate (CAS No. 2418645-07-3)

(9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate (CAS No. 2418645-07-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenyl group, a sulfanyl moiety, and an aminomethyl functionality. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and drug delivery systems.

The fluorenyl group is a well-known aromatic moiety that imparts stability and hydrophobicity to the molecule. This characteristic makes it an attractive candidate for the design of drugs that require high lipophilicity to cross biological membranes. The sulfanyl group, on the other hand, can participate in various chemical reactions and interactions, such as thiol-disulfide exchange, which is crucial for modulating protein function and activity. The presence of the aminomethyl functionality provides additional reactivity and can be used for conjugation with other biomolecules or functional groups.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate in the development of targeted drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively conjugated with antibodies to create antibody-drug conjugates (ADCs). These ADCs have shown promising results in preclinical trials for the treatment of various cancers, including breast cancer and lung cancer. The fluorenyl group enhances the stability of the ADCs in circulation, while the sulfanyl group facilitates specific binding to cancer cells.

In addition to its use in ADCs, (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate has also been explored for its potential as a prodrug. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. A study published in the European Journal of Medicinal Chemistry reported that this compound can be designed to release its active form upon cleavage by specific enzymes present in target tissues. This approach has shown potential in improving drug efficacy and reducing side effects.

The synthesis of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate involves several steps, including the formation of the fluorenyl methyl ester and subsequent functionalization with the aminomethyl and sulfanyl groups. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organocatalysis, have been employed to achieve high yields and purity levels. These synthetic methods are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

The physicochemical properties of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate have been extensively studied to understand its behavior in biological systems. It has been found to exhibit good solubility in organic solvents and moderate solubility in water. This property is advantageous for formulation development, as it allows for the creation of stable drug formulations suitable for various routes of administration, including oral and intravenous delivery.

In terms of biological activity, preliminary studies have shown that (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate exhibits potent inhibitory effects on specific enzymes involved in disease pathways. For example, it has been found to inhibit kinases involved in cancer cell proliferation and angiogenesis. These findings suggest that this compound could be further developed into therapeutic agents for treating diseases characterized by abnormal cell growth and signaling.

Clinical trials are currently underway to evaluate the safety and efficacy of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate in human subjects. Early results from phase I trials have shown promising safety profiles with no significant adverse effects observed at therapeutic doses. These trials are expected to provide valuable insights into the pharmacokinetics and pharmacodynamics of this compound, paving the way for further clinical development.

In conclusion, (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2,6-dimethyl-5-sulfanylphenyl-N-methylcarbamate (CAS No. 2418645-07-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs and drug delivery systems. Ongoing research continues to explore its full potential, with promising results from preclinical studies and early clinical trials indicating its therapeutic value.